Cas no 1239843-15-2 (2'-Cyclohexyl-1'-oxo-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid)

• Product Name: 2'-Cyclohexyl-1'-oxo-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid
• CAS No: 1239843-15-2
• MF: C₂₀H₂₅NO₃
• MW: 327.417405843735
• MDL: MFCD15730870
• CID: 4689991
• PubChem ID: 52983513
• Update Time: 2025-07-14

2'-Cyclohexyl-1'-oxo-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2'-cyclohexyl-1'-oxo-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxylic acid
• 2'-cyclohexyl-1'-oxo-2',4'-dihydro-1'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxylic acid
• STL469241
• spiro[cyclopentane-1,3'(2'H)-isoquinoline]-4'-carboxylic acid, 2'-cyclohexyl-1',4'-dihydro-1'-oxo-
• 2'-Cyclohexyl-1'-oxo-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid

• MDL： MFCD15730870
• Inchi： 1S/C20H25NO3/c22-18-16-11-5-4-10-15(16)17(19(23)24)20(12-6-7-13-20)21(18)14-8-2-1-3-9-14/h4-5,10-11,14,17H,1-3,6-9,12-13H2,(H,23,24)
• InChI Key： BGXXEKUQVJLQMB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(=O)O)C2(CCCC2)N1C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 505
• Topological Polar Surface Area: 57.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2'-Cyclohexyl-1'-oxo-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid

Introduction to 2'-Cyclohexyl-1'-oxo-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic Acid (CAS No. 1239843-15-2)

2'-Cyclohexyl-1'-oxo-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid (CAS No. 1239843-15-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The spirocyclic framework provides a rigid and conformationally constrained structure, making it an attractive scaffold for the design and development of novel therapeutic agents.

The chemical structure of 2'-Cyclohexyl-1'-oxo-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid consists of a spirocyclic core formed by the fusion of a cyclopentane ring and an isoquinoline ring. The presence of the cyclohexyl group and the carboxylic acid moiety further enhances its chemical diversity and biological activity. These structural features contribute to its potential as a lead compound in drug discovery programs targeting various diseases.

Recent studies have highlighted the therapeutic potential of 2'-Cyclohexyl-1'-oxo-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an anticancer agent. Research has shown that 2'-Cyclohexyl-1'-oxo-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid can induce apoptosis in cancer cells through the modulation of key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This suggests that this compound could be developed into a novel anticancer drug with broad-spectrum activity.

In addition to its anti-inflammatory and anticancer properties, 2'-Cyclohexyl-1'-oxo-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid has also shown promise in neurodegenerative disease research. Studies have indicated that this compound can protect neurons from oxidative stress and reduce neuroinflammation, which are key factors in the pathogenesis of diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that it could be a valuable therapeutic agent for neurodegenerative disorders.

The synthesis of 2'-Cyclohexyl-1'-oxo-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid involves multi-step organic reactions, including cyclization, oxidation, and functional group transformations. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in preclinical and clinical studies. The ability to synthesize this compound with high purity and yield is crucial for ensuring its effectiveness in therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2'-Cyclohexyl-1'-oxo-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2'-Cyclohexyl-1'-oxo-1',4'-dihydro-2'H-spirocyclopentane-1,3 '-isoquinoline - 4' - carboxylic acid (CAS No. 1239843 - 15 - 2) is a promising compound with diverse biological activities and therapeutic potential. Its unique spirocyclic structure and functional groups make it an attractive scaffold for drug discovery efforts targeting inflammatory diseases, cancer, and neurodegenerative disorders. Ongoing research and clinical trials will further elucidate its mechanisms of action and optimize its use as a therapeutic agent.